Cas no 1804656-28-7 (Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate)

• Product Name: Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate
• CAS No: 1804656-28-7
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4860262
• Update Time: 2025-11-05

Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-8(16)4-6-9(12)5(10(13)14)3-7(11)15-6/h3,10H,2,4H2,1H3
• InChI Key： RMUOYLHWWXMFRO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(CC(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate

Research Brief on Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS: 1804656-28-7)

Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS: 1804656-28-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its potential in the development of novel anticancer and anti-inflammatory agents, owing to its unique structural features and reactivity.

The compound's molecular structure, characterized by the presence of bromo, difluoromethyl, and fluoro substituents, offers distinct advantages in drug design. These substituents enhance the compound's metabolic stability, lipophilicity, and binding affinity to target proteins. Recent research has focused on optimizing synthetic routes to produce Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate with high yield and purity, as well as exploring its applications in the synthesis of more complex pharmacophores.

One of the key findings from recent studies is the role of Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate in the development of kinase inhibitors. Kinases are critical targets in oncology, and the ability to introduce fluorinated groups into kinase inhibitors has been shown to improve their pharmacokinetic properties. Researchers have successfully utilized this compound to synthesize potent inhibitors of EGFR (Epidermal Growth Factor Receptor) and other tyrosine kinases, which are implicated in various cancers.

In addition to its applications in oncology, Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate has been investigated for its potential in anti-inflammatory drug development. The difluoromethyl group, in particular, has been shown to modulate the activity of enzymes involved in inflammatory pathways. Recent preclinical studies have demonstrated that derivatives of this compound exhibit promising activity against COX-2 (Cyclooxygenase-2) and other inflammatory mediators, suggesting its utility in treating chronic inflammatory diseases.

Another area of interest is the compound's use in PET (Positron Emission Tomography) imaging. The presence of fluorine atoms makes it a candidate for radiolabeling with fluorine-18, a commonly used isotope in PET imaging. Preliminary studies have explored the synthesis of radiolabeled analogs of Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate for use in imaging studies, with the aim of developing new diagnostic tools for cancer and other diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate. Recent efforts have focused on developing more efficient and environmentally friendly synthetic methods, such as flow chemistry and catalytic processes, to address these challenges. Additionally, researchers are investigating the compound's toxicity profile and potential off-target effects to ensure its safety for therapeutic use.

In conclusion, Ethyl 6-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate (CAS: 1804656-28-7) represents a valuable building block in medicinal chemistry, with diverse applications in drug discovery and development. Ongoing research continues to uncover its potential in oncology, inflammation, and diagnostic imaging, making it a compound of significant interest to the pharmaceutical industry. Future studies will likely focus on expanding its utility and addressing the remaining challenges in its synthesis and application.